8-[(3-Aminopropyl)amino]adenosine

• CAS No.: 87888-80-0
• Molecular Formula: C13H21N7O4
• Molecular Weight: 339.35 g/mol
• IUPAC Name: (2R,3R,4S,5R)-2-[6-amino-8-(3-aminopropylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• InChI: InChI=1S/C13H21N7O4/c14-2-1-3-16-13-19-7-10(15)17-5-18-11(7)20(13)12-9(23)8(22)6(4-21)24-12/h5-6,8-9,12,21-23H,1-4,14H2,(H,16,19)(H2,15,17,18)/t6-,8-,9-,12-/m1/s1
• InChI Key: UKCSNXGPIOPLGS-WOUKDFQISA-N
• Isomeric SMILES: C1=NC(=C2C(=N1)N(C(=N2)NCCCN)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O)N
• Canonical SMILES: C1=NC(=C2C(=N1)N(C(=N2)NCCCN)C3C(C(C(O3)CO)O)O)N

Description

8-[(3-Aminopropyl)amino]adenosine (CAS 87888-80-0) is a synthetic adenosine derivative modified at the 8-position of the purine ring with a 3-aminopropylamino group .

Biological Activity

8-[(3-Aminopropyl)amino]adenosine is a modified nucleoside derived from adenosine, which plays a crucial role in cellular metabolism and signaling. This compound has garnered interest due to its potential biological activities, particularly in the context of adenosine receptor modulation and therapeutic applications.

• Molecular Formula : C10H15N5O3
• Molecular Weight : 239.26 g/mol
• CAS Number : 87888-80-0

8-[(3-Aminopropyl)amino]adenosine acts primarily through its interaction with adenosine receptors (ARs), specifically:

• A1 Receptor : Involved in cardioprotection and neuroprotection.
• A2A Receptor : Plays a role in anti-inflammatory responses and modulation of immune responses.
• A3 Receptor : Associated with cytoprotection and inhibition of tumor growth.

The binding affinity and selectivity of this compound for various AR subtypes have been explored, indicating its potential as a therapeutic agent in conditions such as glaucoma and respiratory diseases .

Antitumor Effects

Research has demonstrated that 8-[(3-Aminopropyl)amino]adenosine exhibits significant antitumor activity. For instance, studies have shown that it can inhibit the proliferation of cancer cell lines by inducing apoptosis through the activation of caspases and modulation of cell cycle regulators .

Neuroprotective Effects

This compound has been investigated for its neuroprotective properties, particularly in models of neurodegenerative diseases. The mechanism involves the attenuation of excitotoxicity and inflammation, primarily through A1 receptor activation, which helps to protect neuronal cells from damage .

Anti-inflammatory Properties

8-[(3-Aminopropyl)amino]adenosine has been shown to exert anti-inflammatory effects by inhibiting pro-inflammatory cytokines. This action is mediated through A2A receptor pathways, making it a candidate for treating inflammatory diseases such as asthma .

Case Studies

• Cancer Cell Studies : In vitro studies using various cancer cell lines (e.g., breast, prostate) have shown that treatment with 8-[(3-Aminopropyl)amino]adenosine resulted in a dose-dependent decrease in cell viability, with IC50 values indicating potent activity against proliferative signals.
• Neuroprotection in Animal Models : Animal studies have indicated that administration of this compound can significantly reduce neuronal loss in models of ischemic stroke, highlighting its potential for clinical applications in neuroprotection.

Research Findings

Study	Findings
	Demonstrated significant inhibition of cancer cell proliferation.
	Showed neuroprotective effects in animal models of stroke.
	Indicated anti-inflammatory properties through A2A receptor activation.

Scientific Research Applications

Biochemical Research

8-[(3-Aminopropyl)amino]adenosine is primarily studied for its role as an adenosine analog, which can influence various biochemical pathways. Its structural similarity to adenosine allows it to interact with adenosine receptors, making it a valuable tool in studying receptor signaling and cellular responses.

Key Applications:

• Receptor Binding Studies: Researchers utilize this compound to investigate how adenosine receptors mediate physiological responses. By analyzing binding affinities and functional outcomes, scientists can elucidate the mechanisms underlying receptor activation.
• Signal Transduction Pathways: The compound's influence on intracellular signaling cascades, such as those involving cyclic AMP (cAMP), is crucial for understanding how adenosine regulates processes like inflammation and immune response.

Pharmacological Applications

The pharmacological potential of 8-[(3-Aminopropyl)amino]adenosine is significant, particularly in developing therapeutics for conditions like cardiovascular diseases, neurodegenerative disorders, and cancer.

Therapeutic Insights:

• Cardiovascular Research: Studies have shown that modulating adenosine pathways can lead to protective effects against ischemic injury. The compound's ability to mimic adenosine may help in developing cardioprotective agents.
• Neuroprotection: Research indicates that 8-[(3-Aminopropyl)amino]adenosine may exhibit neuroprotective properties by inhibiting excitotoxicity in neuronal cells, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Molecular Biology Studies

In molecular biology, 8-[(3-Aminopropyl)amino]adenosine serves as a probe for studying nucleic acid interactions and cellular metabolism.

Research Applications:

• Nucleic Acid Interaction: The compound's ability to bind with RNA and DNA has been explored to understand how adenosine derivatives affect gene expression and RNA stability.

Comparison with Similar Compounds

Key Observations :

• Chain Length and Charge: The 3-aminopropyl group in the target compound is shorter and less charged than polyamine-substituted analogs like F14512, which may reduce DNA-binding efficiency but improve solubility .
• Bulk vs. Hydrophobicity: Piperidinyl and butyl substituents introduce steric bulk or hydrophobicity, likely altering adenosine receptor (e.g., A1, A2A) interactions compared to the polar 3-aminopropyl group .

Receptor Binding and Signaling

• 8-Bromo Derivatives: Bromine substitution (e.g., 8-bromo-5'-O-(4-cyanobenzyl)-adenosine) enhances adenosine receptor antagonism due to electronegativity and steric effects, whereas 3-aminopropylamino groups may favor agonist activity via hydrogen bonding .
• Polyamine-Modified Analogs : The compound from , with a carbamoyl-polyamine chain, likely exhibits stronger interactions with nucleic acids or cell membranes, similar to F14512’s DNA-targeting mechanism .

Enzymatic Stability

• Deamination Resistance: The 8-position substitution may reduce susceptibility to adenosine deaminase (ADA), a common metabolic pathway for adenosine. However, this requires validation against analogs like 8-piperidinyl derivatives, which show mixed stability profiles .

Pharmacokinetic and Physicochemical Properties

Solubility and Polarity

• However, highlights challenges in chromatographic separation of polar aminopropyl-modified compounds, suggesting strong interactions with biological matrices .

Metabolic Pathways

• Terminal amines may undergo oxidation or conjugation, contrasting with brominated analogs (e.g., 8-bromo derivatives), which are more metabolically inert .